N-[4-(acetylamino)phenyl]-N'-(2-hydroxyethyl)succinamide

• IUPAC Name: N'-(4-acetamidophenyl)-N-(2-hydroxyethyl)butanediamide
• InChI: InChI=1S/C14H19N3O4/c1-10(19)16-11-2-4-12(5-3-11)17-14(21)7-6-13(20)15-8-9-18/h2-5,18H,6-9H2,1H3,(H,15,20)(H,16,19)(H,17,21)
• InChI Key: LWOFCXIYWOHPMN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CCC(=O)NCCO
• Molecular Formula: C14H19N3O4
• DSSTOX Substance ID: DTXSID401188455
• Molecular Weight: 293.32 g/mol
• CAS RN: 171088-70-3

Description

N-[4-(acetylamino)phenyl]-N'-(2-hydroxyethyl)succinamide, commonly known as AH-7921, is a synthetic opioid analgesic drug. It was first synthesized in the 1970s as a potential alternative to morphine, with a lower risk of addiction and respiratory depression. However, due to its high potency and potential for abuse, it has been classified as a Schedule I drug in the United States and is illegal to manufacture, distribute, or possess.

Mechanism of Action

AH-7921 acts on the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. It binds to the receptor and activates it, leading to a decrease in the transmission of pain signals in the central nervous system.
Biochemical and Physiological Effects:
AH-7921 has been shown to produce similar effects to other opioids, including analgesia, sedation, and euphoria. It also has the potential to cause respiratory depression, nausea, and constipation.

Advantages and Limitations for Lab Experiments

AH-7921 has been used in laboratory experiments as a tool to study opioid receptors and their role in pain modulation. Its high potency and selectivity for the mu-opioid receptor make it useful for these purposes. However, its potential for abuse and lack of clinical use limit its utility in research.

Future Directions

Future research on AH-7921 may focus on developing safer and more effective opioid analgesics with fewer side effects and a lower risk of addiction. Additionally, studies may investigate the potential use of AH-7921 in combination with other drugs or therapies for pain management. Finally, further research may be needed to better understand the mechanisms underlying the analgesic effects of AH-7921 and other opioids.

Scientific Research Applications

AH-7921 has been studied extensively for its potential as a pain medication. In animal models, it has been shown to be effective in reducing pain without causing significant respiratory depression or other adverse effects. However, due to its high potency and potential for abuse, human studies have been limited.